Cas no 1334148-47-8 (9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid)

• Product Name: 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid
• CAS No: 1334148-47-8
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD19686518
• CID: 4588994
• PubChem ID: 54594744
• Update Time: 2025-08-05

9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-{[(tert-butoxy)carbonyl]amino}bicyclo[3.3.1]nonane-3-carboxylic acid
• Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid

• MDL： MFCD19686518
• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(19)16-12-9-5-4-6-10(12)8-11(7-9)13(17)18/h9-12H,4-8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： YGDCHKAYXVYYEQ-UHFFFAOYSA-N
• SMILES： C12C(NC(OC(C)(C)C)=O)C(CCC1)CC(C(O)=O)C2

Additional information on 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid

Introduction to 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid (CAS No. 1334148-47-8)

9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid, identified by its CAS number 1334148-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, characterized by its complex three-dimensional structure, which includes a bicyclo[3.3.1]nonane core. The presence of a (tert-butoxy)carbonylamino group and a carboxylic acid moiety at the 3-position imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid is particularly noteworthy due to its rigid bicyclic framework, which can serve as a scaffold for designing novel drug candidates with enhanced stability and bioavailability. The (tert-butoxy)carbonylamino group, commonly known as Boc-protected amino group, plays a crucial role in peptide synthesis and other pharmaceutical applications by providing stability during synthetic steps while protecting the amine functionality from unwanted side reactions.

In recent years, there has been growing interest in leveraging such bicyclic compounds for their potential in modulating biological pathways. The bicyclo[3.3.1]nonane scaffold is known to mimic certain natural products and has been explored in the development of drugs targeting neurological disorders, cancer, and inflammation. The specific arrangement of atoms in this structure allows for precise interactions with biological targets, making it an attractive platform for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of compounds like 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid with greater accuracy. These studies suggest that modifications to the core bicyclic structure can fine-tune its biological activity, leading to more effective therapeutic agents. For instance, computational studies have highlighted the potential of this compound as a lead molecule for inhibiting enzymes involved in cancer progression.

The carboxylic acid group at the 3-position of the bicyclic core offers additional functionalization possibilities, allowing for further derivatization into esters, amides, or other pharmacologically relevant derivatives. This versatility makes 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid a valuable building block in medicinal chemistry, particularly for designing molecules with tailored properties.

One of the most compelling aspects of this compound is its potential application in peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks, such as poor stability or immunogenicity. The rigid bicyclic structure provides constraints that can stabilize key pharmacophoric residues, while the protected amine group ensures compatibility with standard peptide coupling techniques.

Current research is also exploring the use of 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid as a precursor for synthesizing analogs of natural products with known therapeutic effects but improved pharmacokinetic profiles. By incorporating elements from this scaffold into larger molecular frameworks, scientists aim to develop drugs that are more potent, selective, and less toxic than existing treatments.

The synthesis of 9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent developments in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have enabled chemists to construct the desired framework with high precision and yield.

In conclusion,9-{(tert-butoxy)carbonylamino}bicyclo3.3.1nonane-3-carboxylic acid (CAS No. 1334148-47-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and functional groups make it an ideal scaffold for designing novel therapeutic agents with potential applications across multiple disease areas.